Cas no 401638-68-4 (2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid)

2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid structure
401638-68-4 structure
Product Name:2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
CAS No:401638-68-4
MF:C4H6N4O2S
MW:174.181038379669
MDL:MFCD08273690
CID:870373
PubChem ID:3699843
Update Time:2025-04-19

2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((3-Amino-1H-1,2,4-triazol-5-yl)thio)acetic acid
    • [(3-amino-1H-1,2,4-triazol-5-yl)thio]acetic acid(SALTDATA: FREE)
    • [(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
    • 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
    • HMS632O21
    • TOS-BB-1212
    • BS-37688
    • F0918-7154
    • AKOS022184375
    • DB-179623
    • EN300-7210223
    • DTXSID00395221
    • MFCD08273690
    • SR-01000581630
    • [(3-Amino-1h-1,2,4-triazol-5-yl)thio]aceticacid
    • ST50807797
    • AKOS005021834
    • 2-((5-Amino-4H-1,2,4-triazol-3-yl)thio)acetic acid
    • 2-((5-Imino-2,5-dihydro-1H-1,2,4-triazol-3-yl)thio)acetic acid
    • SR-01000581630-1
    • ChemDiv1_016169
    • AKOS002284997
    • MixCom6_000329
    • STK361589
    • G71467
    • EU-0062940
    • CHEMBRDG-BB 5534674
    • [(3-amino-1H-1,2,4-triazol-5-yl)thio]acetic acid
    • CS-0364171
    • [(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
    • 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
    • [(5-AMINO-2H-1,2,4-TRIAZOL-3-YL)SULFANYL]ACETIC ACID
    • 401638-68-4
    • MDL： MFCD08273690
    • Inchi： 1S/C4H6N4O2S/c5-3-6-4(8-7-3)11-1-2(9)10/h1H2,(H,9,10)(H3,5,6,7,8)
    • InChI Key： ZMQLPHICWYKYRP-UHFFFAOYSA-N
    • SMILES： S(CC(=O)O)C1=NNC(N)=N1

Computed Properties

  • Exact Mass: 174.02100
  • Monoisotopic Mass: 174.02114662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • Density: 1.73
  • Boiling Point: 550.6°C at 760 mmHg
  • Flash Point: 286.8°C
  • Refractive Index: 1.7
  • PSA: 130.19000
  • LogP: 0.14480

2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid Pricemore >>

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